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Compound of Interest

Compound Name: Isoindolin-4-amine hydrochloride

CAS No.: 1260847-41-3

Cat. No.: B577795

Get Quote

In the landscape of modern drug discovery, certain molecular frameworks consistently appear

in a multitude of biologically active compounds. These are termed "privileged structures" due to

their ability to interact with diverse biological targets through versatile, low-energy

conformations. The isoindoline core, a bicyclic system featuring a benzene ring fused to a five-

membered nitrogen-containing ring, is a quintessential example of such a scaffold.[1] Its

derivatives are integral to a range of pharmaceuticals, from the immunomodulatory agents

lenalidomide and pomalidomide to novel therapeutics targeting ion channels and central

nervous system disorders.[2][3][4]

This guide focuses on a particularly valuable derivative: Isoindolin-4-amine, presented here as

its more stable and commonly used dihydrochloride salt. The strategic placement of a primary

aromatic amine on the isoindoline core provides a critical vector for chemical modification,

allowing for the systematic exploration of chemical space. This document serves as a technical

resource for researchers, scientists, and drug development professionals, providing in-depth

information on the chemical properties, characterization, synthesis, and application of this

versatile building block.
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Core Physicochemical and Structural Properties
Isoindolin-4-amine dihydrochloride is the most frequently encountered salt form of the parent

amine, as both the secondary amine within the isoindoline ring and the primary exocyclic amine

are basic and readily protonated. This dual protonation enhances stability and aqueous

solubility.

Structural and Chemical Identity
IUPAC Name: 2,3-dihydro-1H-isoindol-4-amine;dihydrochloride[5]

Synonyms: 4-Aminoisoindoline dihydrochloride, Isoindolin-4-amine 2HCl[5][6]

CAS Number: 92259-85-3[5][6]

Molecular Structure:

SMILES: C1C2=C(CN1)C(=CC=C2)N.Cl.Cl[5][6]

InChI Key: PPLZYBVXLJLUNH-UHFFFAOYSA-N[5]

Property Value Source(s)

Molecular Formula C₈H₁₂Cl₂N₂ [5][6]

Molecular Weight 207.10 g/mol [5][6]

Appearance
White to off-white

solid/crystalline powder
[7]

Melting Point 114-116 °C [5]

Storage

Store in a cool, dry, well-

ventilated area under an inert

atmosphere.

[6]

Note on Melting Point: The reported melting point of 114-116 °C is from a single supplier and

may vary depending on purity and the exact crystalline form. As a dihydrochloride salt, a higher

melting point might be expected, and experimental verification is recommended.
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Spectroscopic and Analytical Characterization
While a definitive, published spectrum for Isoindolin-4-amine dihydrochloride is not readily

available in peer-reviewed literature, its structure allows for a highly predictable spectroscopic

profile based on extensive data for analogous isoindoline and isoindolinone derivatives.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary tool for structural confirmation. The spectra would be run in a solvent like

D₂O or DMSO-d₆. The following are expected chemical shifts (δ) in ppm:

Protons (¹H NMR) Expected δ (ppm) Multiplicity Notes

Aromatic (C5-H, C6-

H, C7-H)
6.8 - 7.5 m

The electron-donating

amino group will

influence the shifts.

The exact pattern will

be complex due to

substitution.

Benzylic (C1-H₂, C3-

H₂)
~4.5 - 5.0 s

These two CH₂

groups are chemically

equivalent and

typically appear as a

sharp singlet in the

parent isoindoline.[8]

Amine (N-H) Broad, variable s (br)

Protons on the

secondary and

primary amines will be

exchangeable and

may appear as broad

signals.
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Carbons (¹³C NMR) Expected δ (ppm) Notes

Aromatic (C=C) 115 - 150

Six distinct signals are

expected for the aromatic

carbons.

Benzylic (C1, C3) ~50 - 55
The two equivalent benzylic

carbons.[8]

Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying key functional groups.

N-H Stretching: A broad band is expected in the 2800-3200 cm⁻¹ region, characteristic of

amine hydrochloride salts. Superimposed on this may be sharper N-H stretches from the

primary amine around 3300-3500 cm⁻¹.

C-H Stretching: Aromatic C-H stretches will appear just above 3000 cm⁻¹, while aliphatic C-H

stretches will be just below 3000 cm⁻¹.

N-H Bending: Look for bands around 1600 cm⁻¹ corresponding to the scissoring bend of the

-NH₂ group.

C=C Stretching: Aromatic ring stretches will be observed in the 1450-1600 cm⁻¹ region.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) would be the

method of choice for confirming the molecular weight.

Expected Ion: The primary ion observed in positive mode ESI-MS would be the free base,

[M+H]⁺.

m/z (M+H)⁺: 135.0917 (Calculated for C₈H₁₁N₂⁺)[10]

Synthesis and Purification
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Isoindolin-4-amine is typically prepared via the reduction of a suitable nitro-substituted

precursor. A common and reliable strategy involves the catalytic hydrogenation of 4-

nitroisoindoline. The resulting free base can then be converted to the dihydrochloride salt.

General Synthetic Workflow
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Synthesis Pathway

4-Nitro Phthalimide
(Commercially Available Precursor)

Reduction of Imide
(e.g., Zn/HCl or BH₃)

4-Nitroisoindoline

Catalytic Hydrogenation
(e.g., H₂, Pd/C)

Isoindolin-4-amine
(Free Base)

Salt Formation
(HCl in Ether/IPA)

Isoindolin-4-amine Dihydrochloride
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Reactivity at C4-NH₂ (Primary Aromatic Amine)

Reactivity at N2-H (Secondary Aliphatic Amine)

Acylation
(RCOCl, Ac₂O)

Sulfonylation
(RSO₂Cl)

Reductive Amination
(RCHO, NaBH₃CN)

Diazotization -> Sandmeyer Rxn
(NaNO₂, H⁺ then CuX)

Acylation

Alkylation
(R-X)

Buchwald-Hartwig
Coupling

Isoindolin-4-amine

Potential Therapeutic Areas

Isoindolin-4-amine
Scaffold

Oncology

Derivatization
(e.g., via C4-NH₂)

Immunology

 

CNS Disorders

Derivatization
(e.g., via N2-H)

Cardiovascular
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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